Cas no 1186-47-6 (methylglyoxal hydrate)
methylglyoxal hydrate structure
Product Name:methylglyoxal hydrate
CAS No:1186-47-6
MF:C3H6O3
MW:90.0779414176941
CID:895473
Update Time:2026-04-29
methylglyoxal hydrate Chemical and Physical Properties
Names and Identifiers
-
- methylglyoxal hydrate
- 1,1-dihydroxypropan-2-one
-
Computed Properties
- Exact Mass: 90.03168
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 57.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: -1.3
Experimental Properties
- PSA: 65.64
methylglyoxal hydrate Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
1186-47-6 (methylglyoxal hydrate) Related Products
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